(2-(3-fluorophenyl)-9-methyl-4-((4-methylbenzyl)thio)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol

• IUPAC Name: [5-(3-fluorophenyl)-14-methyl-7-[(4-methylphenyl)methylsulfanyl]-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C26H22FN3O2S/c1-15-6-8-17(9-7-15)14-33-26-22-11-21-19(13-31)12-28-16(2)23(21)32-25(22)29-24(30-26)18-4-3-5-20(27)10-18/h3-10,12,31H,11,13-14H2,1-2H3
• InChI Key: YZCJYUUVKWXJIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC(=CC=C5)F
• Molecular Formula: C26H22FN3O2S
• Molecular Weight: 459.5 g/mol
• CAS No.: 892415-93-9

Description

(2-(3-fluorophenyl)-9-methyl-4-((4-methylbenzyl)thio)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C26H22FN3O2S and its molecular weight is 459.54. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

A study by Kang et al. (2015) on the crystal structure of nuarimol, a compound with pyrimidine as part of its structure, reveals insights into the arrangement and interactions of molecules in crystalline forms. This research highlights the importance of crystal structure analysis in understanding the physical and chemical properties of compounds, which can be crucial for their application in material science, drug design, and synthesis optimization (Kang, Kim, Park, & Kim, 2015).

Catalysis and Synthesis

Research by Kermagoret and Braunstein (2008) discusses the synthesis and structural analysis of nickel complexes with various ligands, including those containing pyridine and phosphorus atoms. Such studies provide valuable information on catalytic activities and potential applications in the synthesis of polymers and other complex organic molecules (Kermagoret & Braunstein, 2008).

Photophysical Properties and Material Science

A study by Zhou et al. (2013) on the enhancement of polymer solar cells through solvent treatment showcases the application of organic compounds in improving the efficiency of photovoltaic materials. This research underscores the significance of studying the photophysical properties of compounds for applications in renewable energy technologies (Zhou, Zhang, Seifter, Collins, Luo, Bazan, Nguyen, & Heeger, 2013).

Novel Drug Design and Synthesis

Investigations into novel fluoro-substituted benzo[b]pyran compounds with anti-lung cancer activity, as described by Hammam et al. (2005), illustrate the potential of structurally complex organic molecules in medicinal chemistry and drug development. Such studies are crucial for the discovery of new therapeutics with specific biological activities (Hammam, El-Salam, Mohamed, & Hafez, 2005).